Cas no 891866-86-7 (1-(3,5-dimethylphenyl)-4-{3-(trifluoromethyl)phenylmethyl}-1,2,3,4-tetrahydropyrazine-2,3-dione)

• Product Name: 1-(3,5-dimethylphenyl)-4-{3-(trifluoromethyl)phenylmethyl}-1,2,3,4-tetrahydropyrazine-2,3-dione
• CAS No: 891866-86-7
• MF: C₂₀H₁₇F₃N₂O₂
• MW: 374.356395483017
• CID: 5887616
• Update Time: 2025-11-02

1-(3,5-dimethylphenyl)-4-{3-(trifluoromethyl)phenylmethyl}-1,2,3,4-tetrahydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethylphenyl)-4-[[3-(trifluoromethyl)phenyl]methyl]pyrazine-2,3-dione
• 1-(3,5-dimethylphenyl)-4-{3-(trifluoromethyl)phenylmethyl}-1,2,3,4-tetrahydropyrazine-2,3-dione

• Inchi： 1S/C20H17F3N2O2/c1-13-8-14(2)10-17(9-13)25-7-6-24(18(26)19(25)27)12-15-4-3-5-16(11-15)20(21,22)23/h3-11H,12H2,1-2H3
• InChI Key： TVPZEUOAYJESFU-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC(C)=CC(C)=C2)C=CN(CC2=CC=CC(C(F)(F)F)=C2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-(3,5-dimethylphenyl)-4-{3-(trifluoromethyl)phenylmethyl}-1,2,3,4-tetrahydropyrazine-2,3-dione

Comprehensive Guide to 1-(3,5-dimethylphenyl)-4-{3-(trifluoromethyl)phenylmethyl}-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 891866-86-7)

1-(3,5-dimethylphenyl)-4-{3-(trifluoromethyl)phenylmethyl}-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 891866-86-7) is a specialized organic compound with a unique molecular structure. This compound belongs to the class of tetrahydropyrazine-dione derivatives, which are increasingly gaining attention in pharmaceutical and material science research. The presence of both 3,5-dimethylphenyl and 3-(trifluoromethyl)phenylmethyl groups in its structure makes it a subject of interest for researchers exploring novel bioactive molecules.

The compound's chemical properties are defined by its molecular formula and structural features. With a molecular weight of approximately 364.34 g/mol, it exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane. The trifluoromethyl group enhances its lipophilicity, which is a critical factor in drug design and material applications. Researchers often investigate its stability under various conditions, including pH and temperature, to determine its suitability for different applications.

One of the most exciting aspects of 1-(3,5-dimethylphenyl)-4-{3-(trifluoromethyl)phenylmethyl}-1,2,3,4-tetrahydropyrazine-2,3-dione is its potential in pharmaceutical research. Recent studies have explored its role as a precursor or intermediate in the synthesis of bioactive molecules. The tetrahydropyrazine-dione core is known for its versatility in medicinal chemistry, often serving as a scaffold for developing compounds with antimicrobial or anti-inflammatory properties. While this specific derivative is still under investigation, its structural features suggest promise in targeted drug discovery projects.

In addition to pharmaceutical applications, 891866-86-7 has drawn interest in material science. The incorporation of fluorinated aromatic groups can impart unique electronic and surface properties to polymers or coatings. Researchers are examining its potential use in creating advanced materials with enhanced durability or specific interaction capabilities. The compound's ability to participate in cross-coupling reactions further expands its utility in designing functional materials.

The synthesis of 1-(3,5-dimethylphenyl)-4-{3-(trifluoromethyl)phenylmethyl}-1,2,3,4-tetrahydropyrazine-2,3-dione typically involves multi-step organic reactions, including condensation and cyclization processes. Key challenges in its production include optimizing yield and purity while minimizing byproducts. Advanced techniques like high-performance liquid chromatography (HPLC) are often employed for purification and characterization. The compound's spectroscopic properties, including NMR and mass spectrometry data, are crucial for quality control and research applications.

From a commercial perspective, CAS 891866-86-7 is primarily available through specialty chemical suppliers catering to research institutions and pharmaceutical developers. The market for such fine chemicals has grown significantly, driven by increasing R&D investments in drug discovery and advanced materials. Pricing and availability can vary based on purity requirements and order quantities, with many suppliers offering custom synthesis services for bulk purchases.

Safety considerations for handling 1-(3,5-dimethylphenyl)-4-{3-(trifluoromethyl)phenylmethyl}-1,2,3,4-tetrahydropyrazine-2,3-dione follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended. Material Safety Data Sheets (MSDS) provided by manufacturers contain detailed information about storage conditions, typically recommending cool, dry environments away from strong oxidizers.

Recent advancements in computational chemistry have enabled more efficient study of compounds like 891866-86-7. Molecular modeling techniques can predict its interaction with biological targets or material surfaces, guiding experimental research. These in silico methods have become particularly valuable in accelerating drug discovery pipelines and material design processes.

The future research directions for 1-(3,5-dimethylphenyl)-4-{3-(trifluoromethyl)phenylmethyl}-1,2,3,4-tetrahydropyrazine-2,3-dione may include exploring its structure-activity relationships in greater detail or investigating its potential as a building block for more complex molecular architectures. As synthetic methodologies continue to advance, particularly in green chemistry approaches, more sustainable production routes for such specialized compounds may emerge.

For researchers working with CAS 891866-86-7, proper analytical characterization is essential. Standard techniques include nuclear magnetic resonance (NMR) spectroscopy for structural confirmation, high-resolution mass spectrometry (HRMS) for purity assessment, and melting point determination for physical property analysis. Many laboratories also employ X-ray crystallography when single crystals can be obtained, providing definitive structural information.

The intellectual property landscape surrounding 1-(3,5-dimethylphenyl)-4-{3-(trifluoromethyl)phenylmethyl}-1,2,3,4-tetrahydropyrazine-2,3-dione includes potential patents covering its synthesis methods, derivatives, or specific applications. Researchers should conduct thorough patent searches before developing commercial applications to avoid infringement issues. The compound's structural novelty makes it a candidate for proprietary chemical space in pharmaceutical and material science patents.

Environmental considerations for 891866-86-7 follow standard protocols for organic compound disposal. While comprehensive ecotoxicity data may be limited for this specific compound, general precautions for aromatic and fluorinated compounds apply. Many research institutions have implemented green chemistry principles to minimize waste and environmental impact when working with such chemicals.

In conclusion, 1-(3,5-dimethylphenyl)-4-{3-(trifluoromethyl)phenylmethyl}-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 891866-86-7) represents an interesting case study in specialized organic chemistry. Its unique structural features and potential applications in pharmaceuticals and materials science make it a compound worth watching as research progresses. The continued development of synthetic methods and application studies will likely reveal new opportunities for this molecular scaffold in various scientific and industrial domains.